Cas no 140175-83-3 (Pyrene, 1-(1-methylethyl)-3,6-dinitro-)

140175-83-3 structure
Product name:Pyrene, 1-(1-methylethyl)-3,6-dinitro-
CAS No:140175-83-3
MF:C19H14N2O4
MW:334.325464725494
CID:1284334
Pyrene, 1-(1-methylethyl)-3,6-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Pyrene, 1-(1-methylethyl)-3,6-dinitro-
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- Inchi: 1S/C19H14N2O4/c1-10(2)15-9-17(21(24)25)14-7-6-13-16(20(22)23)8-4-11-3-5-12(15)19(14)18(11)13/h3-10H,1-2H3
- InChI Key: MMZCOSWFOLIBEI-UHFFFAOYSA-N
- SMILES: C1(C(C)C)=C2C3=C4C(C=C2)=CC=C([N+]([O-])=O)C4=CC=C3C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 334.09542
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- Boiling Point: 511.5±38.0 °C(Predicted)
- PSA: 86.28
Pyrene, 1-(1-methylethyl)-3,6-dinitro- Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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5. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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